![molecular formula C28H44O B209329 17-[(Z)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one CAS No. 32507-77-0](/img/structure/B209329.png)
17-[(Z)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a natural product found in Gynura japonica . It has a molecular formula of C29H46O .
Molecular Structure Analysis
The molecular structure of this compound is complex with multiple rings and chains . It has a molecular weight of 410.7 g/mol .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 410.7 g/mol . It has a topological polar surface area of 17.1 Ų . Other properties such as its exact mass and monoisotopic mass are 410.354866087 g/mol .
Scientific Research Applications
Chemical Structure and Conformation
The title compound, known for its complex triterpenoid structure, has been a subject of interest in crystallographic studies. For instance, a triterpenoid isolated from Skimmia laureola showed that the six-membered rings adopt chair, slightly distorted half-chair, and distorted boat conformations, with the five-membered ring in an envelope conformation. These structural details are essential for understanding the compound's chemical behavior and potential applications (Hussain, Rehman, & Parvez, 2010).
Crystal Structure Analysis
In-depth crystallographic analysis has been conducted on related compounds to determine their molecular geometry and intermolecular interactions. This analysis is crucial for the development of pharmaceuticals and for understanding the compound's properties. For example, studies have shown how weak intermolecular C—H⋯O interactions can influence the compound's structure and stability (Ketuly, Hadi, Khaledi, & Tiekink, 2010).
Potential Pharmacological Applications
Some derivatives of this compound have shown potential in pharmacological applications. For instance, derivatives have been studied as intermediates in the synthesis of hormone pharmaceuticals, suggesting possible roles in drug development (Nie, Wang, & Zhou, 2006). Additionally, compounds with similar structures have been synthesized and evaluated for their activity as liver X receptor (LXR) agonists, indicating potential use in treating cholesterol-related disorders (Ching, 2013).
Future Directions
properties
IUPAC Name |
(9R,10S,13R,14R,17R)-17-[(2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H44O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-8,10,18-21,24-26H,9,11-17H2,1-6H3/t19-,20+,21?,24+,25-,26-,27-,28+/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHWOEMBXZXGDBQ-AQGSFBQWSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(=O)C4)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C=C[C@H](C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CCC4[C@@]3(CCC(=O)C4)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H44O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CID 99511 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.